Cas no 448201-66-9 (Methyl 2-{[(3-nitrophenyl)sulfonyl]amino}benzoate)

• Product Name: Methyl 2-{[(3-nitrophenyl)sulfonyl]amino}benzoate
• CAS No: 448201-66-9
• MF: C₁₄H₁₂N₂O₆S
• MW: 336.319882392883
• CID: 2827936
• PubChem ID: 4605383
• Update Time: 2025-04-21

Methyl 2-{[(3-nitrophenyl)sulfonyl]amino}benzoate Chemical and Physical Properties

Names and Identifiers

• AKOS002952843
• DTXSID10404792
• GYMCWTSRACBFPJ-UHFFFAOYSA-N
• 448201-66-9
• SCHEMBL5467189
• DB-087163
• methyl 2-{[(3-nitrophenyl)sulfonyl]amino}benzoate
• Methyl 2-{[(3-nitrophenyl)sulfonyl]amino}benzoate

• Inchi： 1S/C14H12N2O6S/c1-22-14(17)12-7-2-3-8-13(12)15-23(20,21)11-6-4-5-10(9-11)16(18)19/h2-9,15H,1H3
• InChI Key： GYMCWTSRACBFPJ-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C=1)[N+](=O)[O-])(NC1C=CC=CC=1C(=O)OC)(=O)=O

Computed Properties

• Exact Mass: 336.04160728Da
• Monoisotopic Mass: 336.04160728Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 538
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 127Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters